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Introduction

Ethyl phenethyl acetal, also known by synonyms such as Acetaldehyde ethyl phenethyl
acetal and Verdilyn, is a fragrance ingredient prized for its fresh, green, and floral olfactory
profile. With the CAS number 2556-10-7, this acetal imparts a characteristic hyacinth and
muguet character with leafy undertones, making it a valuable component in various fragrance
compositions, particularly those aiming for a natural, blooming floral scent. This technical guide
provides an in-depth exploration of the olfactory properties of ethyl phenethyl acetal, including
its odor profile, available quantitative data, proposed synthesis, and the general mechanisms of
its perception.

Olfactory Profile and Physicochemical Properties

Ethyl phenethyl acetal possesses a distinct and multifaceted odor profile. It is consistently
described as having a powerful and diffusive green, floral scent with a pronounced hyacinth
character. Olfactory descriptors also include notes of muguet (lily-of-the-valley), leafy
greenness, and a fresh, slightly mentholated nuance. This combination of scents allows it to be
used to create a natural foliage effect and to add a green aspect to rose, lilac, and hyacinth
fragrance compositions.[1][2]

Quantitative Olfactory Data

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b150114?utm_src=pdf-interest
https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://www.researchgate.net/figure/A-schematic-diagram-of-olfactory-signal-transduction-Olfactory-signal-transduction_fig2_233787858
https://reactome.org/content/detail/R-HSA-381753
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While a specific, peer-reviewed odor detection or recognition threshold for ethyl phenethyl
acetal in standard units (e.g., ppm, pg/L in air) is not readily available in the public domain,
some semi-quantitative data has been reported. This data provides an indication of its relative
potency and longevity.

Parameter Value Source
Relative Odor Impact 400 [3]
Odor Life on Smelling Strip 36 hours [3]

Note: The "Relative Odor Impact" is a comparative measure and not an absolute threshold.
The "Odor Life on a Smelling Strip" indicates the substantivity of the fragrance material.

hvsicochemical

Property Value

Molecular Formula C12H1802

Molecular Weight 194.27 g/mol

CAS Number 2556-10-7
Appearance Colorless liquid
Specific Gravity 0.953-0.961 @ 25°C
Refractive Index 1.478 - 1.483 @ 20°C
Flash Point >100 °C

Experimental Protocols
Proposed Synthesis of Ethyl Phenethyl Acetal

A specific, detailed experimental protocol for the synthesis of ethyl phenethyl acetal is not
widely published. However, based on general principles of acetal synthesis, a plausible method
involves the acid-catalyzed reaction of phenethyl alcohol with acetaldehyde diethyl acetal (1,1-
diethoxyethane) or directly with acetaldehyde in the presence of ethanol.
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Reaction Scheme:

Reactants

Products

Acetaldehyde Diethyl Acetall
Ethanol

>
Acid Catalyst
(e.g., H2S04)

Vi

Phenethyl Alcohol >

Ethyl Phenethyl Acetal

Click to download full resolution via product page
Caption: Proposed synthesis of Ethyl Phenethyl Acetal.
Methodology:

o Reaction Setup: A reaction flask equipped with a magnetic stirrer, a reflux condenser, and a
Dean-Stark trap is charged with phenethyl alcohol and a molar excess of acetaldehyde
diethyl acetal. A suitable solvent such as toluene can be used to aid in the azeotropic
removal of the ethanol byproduct.

o Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid, is added to the reaction mixture.

e Reaction: The mixture is heated to reflux. The reaction progress is monitored by observing
the collection of ethanol in the Dean-Stark trap.

» Work-up: Upon completion, the reaction mixture is cooled to room temperature. The acid
catalyst is neutralized with a weak base (e.g., sodium bicarbonate solution). The organic
layer is washed with water and brine, then dried over an anhydrous salt (e.g., magnesium
sulfate).

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by fractional distillation under vacuum to yield pure ethyl phenethyl acetal.
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Gas Chromatography-Olfactometry (GC-O) Analysis

GC-0 is a powerful technique for identifying the odor-active compounds in a sample. A general
protocol for the analysis of a fragrance material like ethyl phenethyl acetal is as follows:

Experimental Workflow:
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Caption: Gas Chromatography-Olfactometry (GC-O) Workflow.
Methodology:

Sample Preparation: A dilute solution of ethyl phenethyl acetal is prepared in a suitable
solvent (e.g., ethanol or diethyl ether).

Instrumentation: A gas chromatograph equipped with a column suitable for fragrance
analysis (e.g., a non-polar or mid-polar capillary column) is used. The column effluent is split
between a conventional detector, such as a mass spectrometer (MS) for chemical
identification, and a heated sniffing port.

Analysis: The sample is injected into the GC. A trained sensory panelist or an individual
assessor sniffs the effluent from the sniffing port and records the odor descriptors and their
intensity over time.

Data Correlation: The retention times of the odor events are correlated with the peaks in the
chromatogram from the MS detector to identify the compound responsible for each specific
odor.

Sensory Evaluation

Sensory evaluation is critical for characterizing the olfactory properties of a fragrance
ingredient. A descriptive sensory analysis protocol would be appropriate for ethyl phenethyl
acetal.

Methodology:

o Panel Selection and Training: A panel of trained sensory assessors is selected. They are
trained on a lexicon of odor descriptors relevant to green and floral scents.

o Sample Preparation: Solutions of ethyl phenethyl acetal at various concentrations in an
odorless solvent (e.g., dipropylene glycol) are prepared on smelling strips.

» Evaluation: Panelists evaluate the smelling strips in a controlled environment (odor-free,
controlled temperature and humidity). They rate the intensity of various odor attributes (e.g.,
green, floral, hyacinth, leafy) on a labeled magnitude scale.
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o Data Analysis: The sensory data is statistically analyzed to generate a sensory profile of the
ingredient.

Olfactory Signaling Pathway

The perception of ethyl phenethyl acetal, like all odorants, is initiated by its interaction with
olfactory receptors in the nasal cavity. This triggers a signal transduction cascade that
ultimately leads to the perception of smell in the brain. The following diagram illustrates the
general G-protein coupled olfactory signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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